Cas no 1218791-36-6 (4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester)

• Product Name: 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
• CAS No: 1218791-36-6
• MF: C₁₅H₂₁BN₂O₄
• MW: 304.149244070053
• MDL: MFCD12756468
• CID: 828307
• PubChem ID: 46739594
• Update Time: 2025-06-08

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester
• 4-Cyclopropylamino-3-nitrophenylboronic acid pinacol ester
• C15H21BN2O4
• OR361080
• X1771
• CS-0176616
• AKOS022183980
• AS-73328
• DB-367718
• DTXSID00675191
• 1218791-36-6
• AT13532
• 4-Cyclopropylamino-3-nitrophenylboronic acid,pinacol ester
• MFCD12756468

• MDL： MFCD12756468
• Inchi： 1S/C15H21BN2O4/c1-14(2)15(3,4)22-16(21-14)10-5-8-12(17-11-6-7-11)13(9-10)18(19)20/h5,8-9,11,17H,6-7H2,1-4H3
• InChI Key： NRIFOFRAGQPPBY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)[N+](=O)[O-])NC2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.15900
• Monoisotopic Mass: 304.1594373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3

Experimental Properties

• PSA: 76.31000
• LogP: 3.06450

Additional information on 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester

Comprehensive Overview of 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6)

4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronates, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a cyclopropylamino group and a nitro substituent, enhances its reactivity and selectivity in catalytic transformations.

The growing interest in 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester stems from its versatility in constructing complex molecular architectures. Researchers frequently search for "boronic ester applications" or "nitrophenylboronic acid derivatives" to explore its role in bioconjugation and protease inhibition. Recent studies highlight its potential in targeted drug delivery systems, aligning with the trending focus on precision medicine and small-molecule therapeutics.

From a synthetic perspective, the pinacol ester moiety in this compound improves stability and solubility, addressing common challenges in handling boronic acids. This feature is particularly valuable for "air-sensitive reagents" and "catalyst optimization"—key topics in industrial chemistry forums. The nitro group further enables downstream functionalization, making it a sought-after intermediate for "high-throughput screening" libraries.

Environmental and regulatory trends also drive inquiries about "green chemistry alternatives" for arylboronates. Notably, 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester exhibits lower toxicity profiles compared to traditional halogenated precursors, resonating with the demand for sustainable synthetic routes. Its compatibility with water-tolerant catalysts further supports eco-friendly protocols.

In analytical chemistry, this compound’s UV-active nitro group facilitates detection in "HPLC method development" workflows. Laboratories often optimize conditions using "boronate quenching techniques" to enhance sensitivity. Such applications are critical for quality control in API manufacturing, where impurities must be meticulously monitored.

Emerging discussions in chemical biology explore its utility as a probe for oxidative stress, linking to popular searches like "ROS detection reagents." The cyclopropylamino moiety’s metabolic stability also sparks interest in "bioisostere design," a hot topic in medicinal chemistry circles.

To summarize, 4-Cyclopropylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-36-6) bridges multiple disciplines—from catalysis to biomedical imaging. Its adaptability to both traditional and cutting-edge applications ensures sustained relevance, while its structural features align with contemporary demands for efficiency and sustainability in chemical innovation.